Palladium–copper-cocatalyzed intramolecular oxidative coupling: an efficient and atom-economical strategy for the synthesis of 3-acylindoles†

Chemical Communications Pub Date: 2013-01-03 DOI: 10.1039/C2CC37805A

Abstract

A new and efficient catalytic approach to the synthesis of 3-acylindoles under Pd–Cu-cocatalyzed oxidative conditions is demonstrated. tert-Butyl hydroperoxide (TBHP) acts not only as the oxidant, but also as an oxygen source in the approach. The process allows quick and atom-economical assembly of 3-acylindoles from readily available starting materials and tolerates a broad range of functional groups.

Graphical abstract: Palladium–copper-cocatalyzed intramolecular oxidative coupling: an efficient and atom-economical strategy for the synthesis of 3-acylindoles
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